Cas no 1804659-93-5 (3-Amino-4-bromo-5-(difluoromethyl)pyridine)

• Product Name: 3-Amino-4-bromo-5-(difluoromethyl)pyridine
• CAS No: 1804659-93-5
• MF: C₆H₅BrF₂N₂
• MW: 223.018107175827
• CID: 4927474
• Update Time: 2025-06-07

3-Amino-4-bromo-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-bromo-5-(difluoromethyl)pyridine

• Inchi： 1S/C6H5BrF2N2/c7-5-3(6(8)9)1-11-2-4(5)10/h1-2,6H,10H2
• InChI Key： HUMXTJNQEGLRSR-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=CC=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-4-bromo-5-(difluoromethyl)pyridine

Comprehensive Overview of 3-Amino-4-bromo-5-(difluoromethyl)pyridine (CAS No. 1804659-93-5)

3-Amino-4-bromo-5-(difluoromethyl)pyridine (CAS No. 1804659-93-5) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique molecular structure, featuring an amino group, a bromo substituent, and a difluoromethyl group at the 3, 4, and 5 positions, respectively. Its structural complexity and functional diversity make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of small-molecule inhibitors and crop protection agents.

The growing interest in 3-Amino-4-bromo-5-(difluoromethyl)pyridine is driven by its potential applications in drug discovery and precision agriculture. Researchers are increasingly exploring its role in modulating enzymatic activity and targeting specific biological pathways. For instance, its difluoromethyl group is known to enhance metabolic stability, a critical factor in the design of next-generation therapeutics. Additionally, the compound's bromo substituent offers a versatile handle for further chemical modifications, enabling the creation of diverse molecular libraries for high-throughput screening.

In the context of agrochemical innovation, 3-Amino-4-bromo-5-(difluoromethyl)pyridine has shown promise as a building block for environmentally friendly pesticides. With global concerns about sustainable farming practices and food security, this compound aligns with the demand for low-residue crop protection solutions. Its incorporation into novel formulations could address challenges such as pest resistance and soil contamination, topics frequently searched by stakeholders in the agrochemical sector.

From a synthetic chemistry perspective, the preparation of 3-Amino-4-bromo-5-(difluoromethyl)pyridine involves multi-step reactions, often requiring regioselective bromination and efficient amination protocols. Recent advancements in catalytic methods and green chemistry have optimized its production, reducing waste and improving yields. These developments are particularly relevant to industries prioritizing cost-effective synthesis and scalable manufacturing processes.

The compound's physicochemical properties, such as its solubility profile and thermal stability, have been extensively studied to ensure compatibility with various applications. For example, its moderate lipophilicity makes it suitable for formulations requiring balanced bioavailability and cell membrane permeability. These characteristics are frequently discussed in forums focused on medicinal chemistry optimization and formulation science.

Looking ahead, 3-Amino-4-bromo-5-(difluoromethyl)pyridine is poised to play a pivotal role in emerging fields like proteolysis-targeting chimeras (PROTACs) and fragment-based drug design. Its ability to serve as a molecular scaffold for protein-protein interaction inhibitors has sparked interest among researchers tackling undruggable targets. As the scientific community continues to explore its potential, this compound remains a subject of active investigation in both academic and industrial settings.